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These application notes provide a detailed overview of the experimental setups and protocols
for investigating the hydration kinetics of quicklime (calcium oxide, CaO). Understanding these
Kinetics is crucial for various industrial applications, including construction, chemical
manufacturing, and environmental remediation.

Introduction to Quicklime Hydration

Quicklime hydration is a highly exothermic reaction where calcium oxide reacts with water to
form calcium hydroxide (Ca(OH)2), also known as slaked lime. The reaction is represented by
the following equation:

CaO + H20 - Ca(OH):z + Heat

The rate of this reaction is influenced by several factors, including the chemical composition of
the quicklime, its physical properties such as particle size and surface area, and the
conditions of the hydration process.[1][2][3] Accurate measurement of the hydration kinetics is
essential for controlling the quality and performance of lime-based products.

Key Experimental Techniques

Several analytical techniques are employed to study the kinetics of quicklime hydration. The
most common methods focus on measuring the heat evolved during the reaction or the change
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in mass as water is incorporated into the solid structure.

Isothermal Calorimetry

Isothermal calorimetry is a powerful technique for continuously monitoring the heat flow from a
hydrating sample at a constant temperature.[4][5][6] This method provides real-time data on the
rate of the hydration reaction, allowing for the determination of key kinetic parameters.[7] The
output is a plot of heat flow versus time, which can be integrated to determine the total heat of
hydration.[4] ASTM C1702 and ASTM C1679 are standard test methods that describe the use
of isothermal conduction calorimetry for measuring the heat of hydration and hydration kinetics
of hydraulic cementitious materials.[5][8]

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis (TGA) measures the change in mass of a sample as a function of
temperature or time in a controlled atmosphere.[9][10][11] For quicklime hydration, TGA can
be used to determine the extent of hydration by measuring the weight gain due to water
uptake.[9][10] It can also be used to determine the free moisture and loss on ignition (LOI) of
hydrated lime.[12]

Heat of Hydration Test (Thermos Method)

A simpler, field-oriented method for assessing the reactivity of quicklime is the heat of
hydration test, often conducted in a thermos flask.[13][14] This method involves mixing a
known quantity of quicklime with water and recording the temperature rise over time.[14] The
maximum temperature reached and the rate of temperature increase are indicative of the lime's
quality and reactivity.[13][14]

Factors Influencing Quicklime Hydration Kinetics

The rate of quicklime hydration is a complex process affected by multiple variables.[1][3]
Understanding these factors is critical for optimizing industrial processes.
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Factor

Influence on Hydration
Rate

References

Chemical Composition

Impurities such as MgO, SiOz,

and Alz0s can react with CaO

at high temperatures, reducing

its reactivity. The presence of

chlorides in the slaking water [11[3][15]
can increase the hydration

rate, while sulfates and

magnesium ions can decrease

it.

Calcination Conditions

Overburning of lime during

calcination at high

temperatures or for extended

periods can lead to a collapse

of the pore structure, reducing

the surface area and [1][10][15]
decreasing reactivity. The

optimal calcination

temperature for producing

highly reactive quicklime is

generally around 1000°C.

Particle Size

Smaller quicklime particle

sizes lead to a significantly

accelerated apparent hydration

rate due to the increased 121[15]
surface area available for

reaction.

Water-to-Lime Ratio

The amount of water used for
slaking affects the consistency [16]
of the resulting lime putty and

can influence the reaction rate.

Agitation

Proper mixing is crucial to [2]
ensure full contact between

the quicklime and water,
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preventing agglomeration and
promoting a uniform reaction.
The intensity of agitation can
affect the diffusion of reactants

and products.

Higher hydration water
Temperature temperatures generally [21[7]
increase the reaction rate.

Experimental Protocols

Protocol for Isothermal Calorimetry
This protocol is based on the principles outlined in ASTM C1679 and ASTM C1702.[5][8]

Objective: To continuously measure the heat of hydration of a quicklime sample.
Materials and Equipment:

¢ Isothermal conduction calorimeter (e.g., TAM Ain)[6][17]

o Sample vials (glass or plastic)[18]

e Balance (accurate to 0.001 g)

e Spatula

» Deionized water

» Quicklime sample, sieved to a specific particle size[19]

Procedure:

o Sample Preparation: Accurately weigh a specific amount of the quicklime sample (e.g., 5 g)
into a sample vial.[20]

o Water Addition: Add a predetermined amount of deionized water to the vial to achieve the
desired water-to-lime ratio.[20]
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e Mixing: Immediately and thoroughly mix the sample and water for a standardized duration
(e.g., 30 seconds).[18]

o Calorimeter Loading: Promptly seal the vial and place it into the isothermal calorimeter.[18]
Place a reference vial containing an inert material with similar thermal properties in the
reference channel.

o Data Acquisition: Start the data acquisition immediately. Record the heat flow (in mWI/g) as a
function of time. Continue the measurement until the heat flow returns to the baseline,
indicating the completion of the primary hydration reaction.

o Data Analysis: Integrate the heat flow curve over time to calculate the cumulative heat of
hydration (in J/g). Analyze the shape of the curve to identify different stages of the hydration
process.[4]

Protocol for Thermogravimetric Analysis (TGA)

Obijective: To determine the extent of hydration by measuring mass change.

Materials and Equipment:

Thermogravimetric Analyzer (TGA)

TGA sample pans (e.g., alumina or platinum)

Balance (accurate to 0.001 mg)

Quicklime sample

Controlled humidity atmosphere generator (optional)[9][10]
Procedure:

o Sample Preparation: Place a small, accurately weighed amount of the quicklime sample
(e.g., 10-20 mg) into a TGA pan.

e TGA Program:
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o Isothermal Hydration: Place the sample in the TGA furnace under a controlled humidity
and temperature atmosphere. Monitor the weight gain over time until a constant weight is
achieved.[9][10]

o Temperature-Programmed Analysis: For an already hydrated sample, heat the sample at a
controlled rate (e.g., 10°C/min) in an inert atmosphere (e.g., nitrogen). The weight loss at
specific temperatures corresponds to the dehydration of Ca(OH)z and the decomposition
of any calcium carbonate present.

o Data Analysis: From the isothermal hydration experiment, the percentage of hydration can
be calculated from the weight gain. From the temperature-programmed analysis, the amount
of Ca(OH)2 can be quantified from the weight loss in the corresponding temperature range
(typically 400-500°C).

Protocol for Heat of Hydration Test (Thermos Method)

This protocol is a simplified method for assessing quicklime reactivity.[13][14]

Objective: To measure the temperature rise during the hydration of quicklime as an indicator of
its reactivity.

Materials and Equipment:

e Thermos flask (Dewar flask)[13]

e Thermometer (reading up to at least 100°C)[13]
o Stopwatch[13]

» Balance

e Sieve (e.g., No. 7 mesh)[14]

e Quicklime sample[14]

o Water

Procedure:
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Sample Preparation: Grind a representative sample of quicklime to pass through a specified
sieve.[14]

Setup: Place a known volume of water (e.g., 170 ml) at a recorded initial temperature into
the thermos flask.[14]

Reaction Initiation: Carefully add a weighed amount of the sieved quicklime (e.g., 50 g) to
the water in the thermos flask and start the stopwatch.[14]

Temperature Monitoring: Gently stir the mixture and record the temperature at regular
intervals (e.g., every minute) for a set duration (e.g., 24 minutes).[14]

Data Analysis: Plot the temperature as a function of time. Determine the maximum
temperature reached and the time it took to reach that temperature. These values provide a
comparative measure of the quicklime's reactivity.[14]

Visualizations

Sample Preparation

Measurement Data Analysis

Load Sample into Calorimeter Start Data Acquisition Monitor Heat Flow vs. Time Integrate Heat Flow Curve }—»{ Determine Kinetic Parameters

Click to download full resolution via product page

Caption: Isothermal Calorimetry Experimental Workflow.
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Caption: Thermogravimetric Analysis (TGA) Workflow.
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Caption: Factors Influencing Quicklime Hydration Kinetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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